Cas no 2680866-45-7 (2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid)

• Product Name: 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid
• CAS No: 2680866-45-7
• MF: C₁₁H₁₇F₃N₂O₃
• MW: 282.259493589401
• CID: 5635717
• PubChem ID: 165907300
• Update Time: 2025-10-29

2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{ethyl[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]amino}acetic acid
• EN300-28286392
• 2680866-45-7
• 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid

• Inchi： 1S/C11H17F3N2O3/c1-2-15(7-9(17)18)8-3-5-16(6-4-8)10(19)11(12,13)14/h8H,2-7H2,1H3,(H,17,18)
• InChI Key： NMUUONLNAHGXEW-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC1)N(CC(=O)O)CC)=O)(F)F

Computed Properties

• Exact Mass: 282.11912689g/mol
• Monoisotopic Mass: 282.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid

Professional Introduction to 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic Acid (CAS No. 2680866-45-7)

2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid, with the chemical identifier CAS No. 2680866-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a trifluoroacetyl group and a piperidine ring, contribute to its potential applications in drug discovery and development.

The trifluoroacetyl moiety is known for its ability to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. This property makes 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid a compelling candidate for further investigation. Additionally, the piperidine ring is a common pharmacophore in many bioactive compounds, often contributing to favorable pharmacokinetic properties. The combination of these structural elements suggests that this compound may exhibit desirable interactions with biological targets.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The piperidin-4-ylamino group in 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid provides a scaffold that can be modified to interact with specific biological targets. For instance, modifications at this position have been shown to influence binding affinity and selectivity in kinase inhibitors. This flexibility makes it an attractive platform for structure-based drug design.

The compound's potential applications extend to the treatment of various diseases, including cancer and inflammatory disorders. Current research indicates that molecules containing the trifluoroacetyl group exhibit inhibitory effects on several enzymes implicated in cancer progression. By targeting these enzymes, 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid may offer a novel therapeutic approach. Furthermore, its ability to modulate inflammatory pathways suggests that it could be beneficial in conditions such as rheumatoid arthritis and other inflammatory diseases.

The synthesis of 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroacetyl group necessitates specialized reagents and techniques to ensure high yield and purity. Researchers have employed various strategies to optimize the synthesis pathway, including protecting group strategies and catalytic methods. These advancements have contributed to improved efficiency in producing this compound for further study.

Evaluation of the pharmacological properties of 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity. For example, preliminary data suggest that it may interfere with the activity of certain kinases involved in cancer cell proliferation. Additionally, its interaction with other biological targets has been explored, providing insights into its potential therapeutic applications.

The compound's solubility and stability are also important considerations in drug development. The presence of the polar functional groups in its structure affects its solubility profile, which can be modulated through structural modifications. Researchers have investigated various derivatives to enhance solubility while maintaining biological activity. These efforts are crucial for developing formulations that ensure effective delivery and absorption in vivo.

In conclusion, 2-{ethyl1-(2,2,2-trifluoroacetyl)piperidin-4-ylamino}acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for various diseases.